Cas no 1178351-23-9 (2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid)

• Product Name: 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid
• CAS No: 1178351-23-9
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• MDL: MFCD12525748
• CID: 4575353
• PubChem ID: 54595400
• Update Time: 2025-06-10

2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid

• MDL： MFCD12525748
• Inchi： 1S/C10H8F2N2O3/c11-6-4-7(12)8(3-5(6)9(15)16)14-2-1-13-10(14)17/h3-4H,1-2H2,(H,13,17)(H,15,16)
• InChI Key： CAJCWBYKSVAUQC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2C(=O)NCC2)=C(F)C=C1F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA

2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid

Introduction to 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid (CAS No. 1178351-23-9)

2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid (CAS No. 1178351-23-9) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and imidazolidinone functionalities, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, and an imidazolidinone moiety at the 5 position. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activities. The difluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the imidazolidinone group provides a reactive site for various biochemical interactions.

In recent years, 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of various viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the disruption of viral protein synthesis and assembly processes. These antiviral properties make 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid a valuable candidate for the development of new antiviral drugs.

In addition to its therapeutic applications, 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid has been explored for its use in diagnostic imaging. The unique chemical structure allows for the attachment of various imaging agents, such as radioisotopes or fluorescent dyes. This property makes it a useful tool in non-invasive imaging techniques, enabling researchers to visualize specific biological processes in real-time.

The synthesis of 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid involves a series of well-defined chemical reactions. One common approach is to start with 2,4-difluorobenzoic acid and react it with an appropriate imidazolidinone derivative under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity and consistency.

The safety profile of 2,4-difluoro-5-(2-oxoimidazolidin-1-yl)benzoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure long-term safety and efficacy.

In conclusion, 2,4-difluoro-5-(2-oxoimidazolidin-1-y l)benzoic acid (CAS No. 1178351-23-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further highlighting its importance in the field.